Cas no 2034324-30-4 (N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)quinoline-8-sulfonamide)

N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)quinoline-8-sulfonamide structure
2034324-30-4 structure
Product Name:N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)quinoline-8-sulfonamide
CAS No:2034324-30-4
MF:C18H15N3O4S
MW:369.394402742386
CID:5961424
PubChem ID:119102298
Update Time:2025-10-12

N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)quinoline-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)quinoline-8-sulfonamide
    • N-(2-{7-oxo-6H,7H-furo[2,3-c]pyridin-6-yl}ethyl)quinoline-8-sulfonamide
    • N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)quinoline-8-sulfonamide
    • 2034324-30-4
    • F6524-0581
    • AKOS026694011
    • N-[2-(7-oxofuro[2,3-c]pyridin-6-yl)ethyl]quinoline-8-sulfonamide
    • Inchi: 1S/C18H15N3O4S/c22-18-17-14(7-12-25-17)6-10-21(18)11-9-20-26(23,24)15-5-1-3-13-4-2-8-19-16(13)15/h1-8,10,12,20H,9,11H2
    • InChI Key: VZRWWTUGPRJABJ-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CC2=CC=CN=C12)(NCCN1C=CC2C=COC=2C1=O)(=O)=O

Computed Properties

  • Exact Mass: 369.07832714g/mol
  • Monoisotopic Mass: 369.07832714g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 660
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 101Ų

N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)quinoline-8-sulfonamide Pricemore >>

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Additional information on N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)quinoline-8-sulfonamide

N-(2-{7-Oxo-6H,7H-Furo[2,3-c]pyridin-6-yl}ethyl)quinoline-8-sulfonamide: A Comprehensive Overview

The compound N-(2-{7-Oxo-6H,7H-Furo[2,3-c]pyridin-6-yl}ethyl)quinoline-8-sulfonamide (CAS No: 2034324-30-4) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials.

N-(2-{7-Oxo-6H,7H-Furo[2,3-c]pyridin-6-yl}ethyl)quinoline-8-sulfonamide is characterized by its complex aromatic system, which includes a quinoline moiety and a furo[2,3-c]pyridine ring fused with an oxo group. The sulfonamide functional group further enhances its chemical reactivity and biological activity. Recent studies have highlighted the importance of such heterocyclic compounds in modulating enzyme activity and targeting specific biological pathways.

One of the most notable aspects of this compound is its role in the development of novel therapeutic agents. Researchers have explored its potential as a kinase inhibitor, which is critical in the treatment of various cancers and inflammatory diseases. The sulfonamide group in N-(2-{7-Oxo-6H,7H-Furo[2,3-c]pyridin-6-yl}ethyl)quinoline-8-sulfonamide has been shown to interact effectively with the ATP-binding pocket of protein kinases, making it a promising candidate for drug design.

In addition to its pharmacological applications, N-(2-{7-Oxo-6H,7H-Furo[2,3-c]pyridin-6-yl}ethyl)quinoline-8-sulfonamide has also been investigated for its electronic properties. The conjugated aromatic system within the molecule contributes to its ability to act as a semiconductor material in organic electronics. This property has led to exploratory studies in the development of organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs), where such compounds can enhance device performance and efficiency.

The synthesis of N-(2-{7-Oxo-6H,7H-Furo[2,3-c]pyridin-6-yl}ethyl)quinoline-8-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high purity and yield, making it more accessible for large-scale applications.

From an environmental standpoint, researchers have also examined the biodegradability and eco-friendly properties of N-(2-{7-Oxo-6H,7H-Furo[2,3-c]pyridin-6-yli}ethyl)quinoline

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